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Compound of Interest

Compound Name: Boc-gly-gly-gly-OH

Cat. No.: B1337700 Get Quote

An In-depth Technical Guide to Boc-gly-gly-gly-
OH
This guide provides essential technical information for researchers, scientists, and drug

development professionals on Boc-gly-gly-gly-OH, a key building block in peptide synthesis.

Core Molecular Data
Boc-gly-gly-gly-OH, also known as Boc-triglycine, is a derivative of the tripeptide triglycine,

where the N-terminus is protected by a tert-butoxycarbonyl (Boc) group. This protecting group

is crucial for the controlled, stepwise synthesis of longer peptide chains.

Below is a summary of its key quantitative data.

Property Value Source

Molecular Formula C₁₁H₁₉N₃O₆ [1]

Molecular Weight 289.29 g/mol [1]

Experimental Protocols
While specific experimental protocols can vary based on the application, the use of Boc-gly-
gly-gly-OH in solid-phase peptide synthesis (SPPS) generally follows these steps:
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Deprotection: The resin-bound amino acid or peptide with a free amino group is prepared.

Coupling: Boc-gly-gly-gly-OH is activated using a coupling reagent (e.g., DCC, HBTU) and

then reacted with the free amino group on the resin.

Capping (Optional): Any unreacted amino groups on the resin are acetylated to prevent the

formation of deletion sequences.

Deprotection of the Boc group: The Boc group of the newly added triglycine unit is removed

using an acid, typically trifluoroacetic acid (TFA), to expose the N-terminal amine for the next

coupling step.

Iteration: Steps 2-4 are repeated to elongate the peptide chain.

Cleavage: Once the desired peptide sequence is synthesized, it is cleaved from the resin

support, and all protecting groups are removed.

Structural Representation
The logical structure of Boc-gly-gly-gly-OH, illustrating the covalent linkages between its

constituent parts, can be visualized as follows:
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Click to download full resolution via product page

Diagram of Boc-gly-gly-gly-OH structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of Boc-gly-gly-gly-OH].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337700#molecular-weight-and-formula-of-boc-gly-
gly-gly-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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